2,4-Diiodobenzonitrile

• IUPAC Name: 2,4-diiodobenzonitrile
• InChI: InChI=1S/C7H3I2N/c8-6-2-1-5(4-10)7(9)3-6/h1-3H
• InChI Key: ACORQIHSLBXYHF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1I)I)C#N
• Molecular Formula: C7H3I2N
• Molecular Weight: 354.91 g/mol

Description

2,4-Diiodobenzonitrile (DIBN) is a chemical compound that has gained significant attention in the field of scientific research. It is a versatile compound that has been used in various applications, including organic synthesis, medicinal chemistry, and material science. In

Mechanism of Action

2,4-Diiodobenzonitrile is a powerful oxidizing agent that can be used in various oxidation reactions. It can oxidize alcohols to aldehydes or ketones, and primary amines to nitriles. The mechanism of action of 2,4-Diiodobenzonitrile involves the transfer of iodine atoms to the substrate, resulting in the formation of the corresponding iodinated product.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 2,4-Diiodobenzonitrile. However, it has been reported that 2,4-Diiodobenzonitrile can induce DNA damage and cell death in human cancer cells. 2,4-Diiodobenzonitrile has also been shown to inhibit the growth of certain bacteria, such as Staphylococcus aureus and Escherichia coli.

Advantages and Limitations for Lab Experiments

2,4-Diiodobenzonitrile is a versatile compound that has several advantages for lab experiments. It is a stable and easily handled solid that can be stored for an extended period. 2,4-Diiodobenzonitrile is also a powerful oxidizing agent that can be used in various reactions, making it a useful reagent for organic synthesis. However, 2,4-Diiodobenzonitrile has certain limitations, such as its toxicity and the need for careful handling. 2,4-Diiodobenzonitrile can also be expensive, which limits its use in large-scale experiments.

Future Directions

There are several future directions for research on 2,4-Diiodobenzonitrile. One potential area of research is the development of new synthetic methods for 2,4-Diiodobenzonitrile that are more efficient and cost-effective. Another area of research is the exploration of the biological activity of 2,4-Diiodobenzonitrile and its potential use in medicinal chemistry. Further studies are also needed to investigate the toxicity of 2,4-Diiodobenzonitrile and its impact on the environment.
Conclusion:
In conclusion, 2,4-Diiodobenzonitrile is a versatile compound that has several applications in scientific research. It is a powerful oxidizing agent that can be used in various reactions, making it a useful reagent for organic synthesis. While there is limited research on the biochemical and physiological effects of 2,4-Diiodobenzonitrile, it has shown promising results in inhibiting the growth of certain bacteria and inducing cell death in human cancer cells. Further research is needed to explore the potential uses of 2,4-Diiodobenzonitrile in medicinal chemistry and its impact on the environment.

Scientific Research Applications

2,4-Diiodobenzonitrile has been widely used in scientific research, particularly in the field of organic synthesis. It is a useful reagent for the preparation of various organic compounds, including aryl iodides, benzamides, and benzylamines. 2,4-Diiodobenzonitrile has also been used in the synthesis of heterocyclic compounds, such as pyrazoles, pyrimidines, and quinolines.